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Compound of Interest

Compound Name: Myristyl arachidate

Cat. No.: B1606813

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristyl arachidate, with the CAS number 22413-04-3, is a wax ester composed of myristyl
alcohol and arachidic acid. It belongs to the class of long-chain fatty acid esters, which are
noted for their diverse applications in the pharmaceutical, cosmetic, and food industries. This
technical guide provides a comprehensive overview of Myristyl arachidate, including its
physicochemical properties, synthesis, applications, safety data, and its role in biological
systems.

Physicochemical Properties

Myristyl arachidate is a solid at room temperature with a waxy texture.[1][2] Its lipophilic
nature governs its utility in various formulations. The key physicochemical properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C34H6802 [1112][3]
Molecular Weight 508.9 g/mol
IUPAC Name tetradecyl icosanoate

Tetradecyl eicosanoate,
Synonyms Eicosanoic acid, tetradecyl

ester
Physical State Solid

Purity

>99% (commercially available)

Storage Temperature

Room temperature or -20°C

XLogP3-AA 16.3
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor 5
Count

Rotatable Bond Count 32

Exact Mass

508.52193141 Da

Topological Polar Surface Area

26.3 A2

Synthesis

The synthesis of Myristyl arachidate is typically achieved through the esterification of myristyl
alcohol with arachidic acid. Both chemical and enzymatic methods can be employed for this
purpose.

Chemical Synthesis

Acid-catalyzed esterification is a common method for producing fatty acid esters. The reaction
involves heating the fatty acid and alcohol in the presence of an acid catalyst, such as sulfuric
acid or hydrochloric acid. The removal of water as it is formed drives the reaction towards the
product.
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Enzymatic Synthesis

Biocatalytic synthesis using lipases is an increasingly popular "green chemistry" approach.
Immobilized lipases, such as Candida antarctica lipase B (Novozym 435), can efficiently
catalyze the esterification under milder conditions, often in solvent-free systems.

Experimental Protocol: General Enzymatic Esterification

A general protocol for the enzymatic synthesis of a long-chain wax ester like Myristyl
arachidate is as follows:

Reactant Preparation: Myristyl alcohol and arachidic acid are mixed in an equimolar ratio in a
reaction vessel.

o Enzyme Addition: An immobilized lipase (e.g., 1-10% by weight of reactants) is added to the
mixture.

o Reaction Conditions: The reaction is typically conducted at a temperature between 60-70°C.
To drive the equilibrium towards ester formation, water produced during the reaction is
removed, often by applying a vacuum or bubbling dry nitrogen through the mixture.

e Monitoring: The reaction progress is monitored by measuring the decrease in acid value of
the mixture over time.

 Purification: Upon completion, the immobilized enzyme is filtered off. The product, Myristyl
arachidate, can be purified from any unreacted starting materials by methods such as
crystallization or chromatography.

A simplified workflow for this process is illustrated in the diagram below.
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Diagram 1: General workflow for the enzymatic synthesis of Myristyl arachidate.

Applications in Research and Drug Development

Myristyl arachidate's properties make it a valuable excipient in pharmaceutical and
dermatological formulations.

o Emollient and Moisturizer: It forms an occlusive layer on the skin, reducing water loss and
imparting a soft, smooth feel.
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» Texture Enhancer: In creams and lotions, it increases viscosity and improves spreadability.
» Stabilizer: It can act as a co-emulsifier, enhancing the stability of emulsions.

o Drug Delivery: As a lipid-based excipient, it can be used in the formulation of lipid
nanoparticles or as a matrix-forming agent in sustained-release oral dosage forms. Its
miscibility with active pharmaceutical ingredients (APIs) can be a critical factor in formulation
development.

Safety and Toxicology

While specific toxicological data for Myristyl arachidate is limited, extensive studies on similar
long-chain fatty acid esters, such as Myristyl myristate, provide a strong basis for its safety
assessment. These esters are generally considered to have a low order of toxicity.

Test Result Compound Tested Reference
Acute Oral LD50 (rat) >14.4 g/kg Myristyl Myristate
Acute Dermal Toxicity ] ] )

) Non-toxic Myristyl Myristate
(rabbit)
Skin Irritation (rabbit) Minimal to mild Myristyl Myristate
Eye Irritation (rabbit) Minimal Myristyl Myristate
Skin Sensitization o . )

Non-sensitizing Myristyl Myristate

(guinea pig)

Based on the available data for analogous compounds, Myristyl arachidate is not expected to
be a significant skin or eye irritant, nor a skin sensitizer under normal conditions of use. It is
considered safe for use in cosmetic and pharmaceutical applications when formulated to be
non-irritating.

Biological Role and Signaling Pathways

Myristyl arachidate, as a long-chain fatty acid ester, is expected to be metabolized in the body
into its constituent parts: myristyl alcohol and arachidic acid. These components can then enter
their respective metabolic pathways.
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Long-chain fatty acyl-CoA esters, which are intermediates in the metabolism of fatty acids, are
recognized as important signaling molecules. They are involved in a variety of cellular
processes, including:

Glycerolipid and glycerophospholipid biosynthesis

Beta-oxidation

Cellular differentiation and proliferation

Regulation of enzyme activities

Arachidic acid (eicosanoic acid) can be metabolized through pathways involving
cyclooxygenases (COXs), lipoxygenases (LOXs), and cytochrome P450 (CYP) enzymes,
leading to the formation of various bioactive mediators. These pathways are crucial in
inflammation and other physiological processes.

The general metabolic fate and signaling role of a long-chain fatty acid ester is depicted in the
following diagram.
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Diagram 2: Generalized metabolic pathway and signaling role of Myristyl arachidate.

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable technique for the analysis of
Myristyl arachidate in various matrices. A reversed-phase HPLC method, similar to that used
for other long-chain esters like myristyl nicotinate, would be appropriate.

General Analytical Workflow

o Sample Preparation: Extraction of Myristyl arachidate from the formulation matrix using a
suitable organic solvent (e.g., acetonitrile, isopropanol).
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o Chromatographic Separation: Separation on a C18 reversed-phase column with a mobile
phase typically consisting of a mixture of acetonitrile and water.

» Detection: Detection using a UV detector (at a low wavelength, e.g., 205-215 nm) or a more
universal detector like an evaporative light scattering detector (ELSD) or a mass
spectrometer (MS).

o Quantification: Quantification is achieved by comparing the peak area of the analyte to that
of a certified reference standard.

The following diagram illustrates a typical analytical workflow for the quantification of Myristyl

Sample Formulation

arachidate.

hromatogram
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Diagram 3: A typical analytical workflow for Myristyl arachidate.

Conclusion

Myristyl arachidate is a well-characterized wax ester with significant potential as an excipient
in drug development and formulation science. Its favorable physicochemical properties,
combined with a strong safety profile based on data from analogous compounds, make it a
versatile ingredient for topical and potentially oral delivery systems. Understanding its
synthesis, analytical methods, and metabolic fate is crucial for its effective application in
research and pharmaceutical product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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